10.1039/C2CE25934F | Spontaneous water release inducing nucleation during the nonaqueous synthesis of TiO2 nanoparticles†

Spontaneous water release inducing nucleation during the nonaqueous synthesis of TiO2 nanoparticles†

CrystEngComm Pub Date: 2012-10-11 DOI: 10.1039/C2CE25934F

Abstract

The formation of anatase nanoparticles by reaction of titanium(IV) isopropoxide in benzyl alcohol was studied. In contrast to previous reports on the nonaqueous synthesis, in this system the particle formation occurs within a very limited time span in the course of the synthesis, concurrently to a fast step-type pressure increase within the closed reaction system. By Karl Fischer titration and ¹H NMR spectroscopy of both the liquid and the gaseous phase at different stages of the reaction, it is shown that water formation occurs during the pressure increase due to catalytic ether formation from benzyl alcohol. The generated water leads to instant nucleation and fast growth of crystalline nanoparticles, which is traced by powder X-ray diffraction as well as small-angle X-ray scattering and thereby shown to play a crucial role in the particle formation process.

Share View Original Text

Recommended Literature

[1] Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution† Jiafu ChenChem. Commun., 2021,57, 7011-7014 10.1039/D1CC02304G
[2] Cell degradation of a Na–NiCl2 (ZEBRA) battery Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. SprenkleJ. Mater. Chem. A, 2013,1, 14935-14942 10.1039/C3TA13644B
[3] Bright type-II photoluminescence from Mn-doped CdS/ZnSe/ZnS quantum dots with Mn2+ ions as exciton couplers† Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu ZhangNanoscale, 2017,9, 18281-18289 10.1039/C7NR05670B
[4] Carbonic anhydrase mimics for enhanced CO2 absorption in an amine-based capture solvent† Rachael A. Kelsey,David A. Miller,Sean R. Parkin,Kun Liu,Joe E. Remias,Yue Yang,Felice C. Lightstone,Cameron A. Lippert,Susan A. OdomDalton Trans., 2016,45, 324-333 10.1039/C5DT02943K
[5] Carbon (sp3) tetrel bonding mediated BODIPY supramolecular assembly via unprecedented synergy of Csp3⋯N and Csp3⋯F pair interactions† Mehmet Menaf Ayhan,Burcu Dedeoglu,Yunus Zorlu,Bünyemin CoşutCrystEngComm, 2021,23, 268-272 10.1039/D0CE01640C
[6] Carbon-based catalysts for Fischer–Tropsch synthesis† Yanping Chen,Melis S. Duyar,Vitaly V. Ordomsky,Andrei Y. KhodakovChem. Soc. Rev., 2021,50, 2337-2366 10.1039/D0CS00905A
[7] Book Reviews Antisense Drug Technology: Principles, Strategies and Applications Abbreviations in Organic Chemistry Nat. Prod. Rep., 2002,19, 259-260 10.1039/B201369J
[8] Cadmium benzylphosphonates – the close relationship between structure and properties† Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska EmmerlingCrystEngComm, 2019,21, 5958-5964 10.1039/C9CE00776H
[9] Bridge-substituted calix[4]arenes: syntheses, conformations and application† Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin WeberOrg. Biomol. Chem., 2011,9, 4347-4352 10.1039/C1OB00028D
[10] Characterization of amines by Fast Black K salt in thin-layer chromatography Analyst, 1992,117, 1559-1565 10.1039/AN9921701559

Journal Name：CrystEngComm

research_products

N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide

CAS no.: 852440-09-6
(1S)-2-amino-1-(2-bromo-4,5-difluorophenyl)ethan-1-ol

CAS no.: 2227779-46-4
tert-butyl N-6-bromo-4-(trifluoromethyl)pyridin-2-ylcarbamate

CAS no.: 2680667-79-0
4-(3,4-dihydro-2H-1-benzopyran-3-yl)methylpiperidine

CAS no.: 136701-94-5
(2R)-1-(5-chloro-2-methoxyphenyl)propan-2-amine

CAS no.: 1335613-53-0
2-Acetamido-1-nitronaphthalene

CAS no.: 5419-82-9
2-(4-chlorophenyl)-1-5-(morpholine-4-sulfonyl)-2,3-dihydro-1H-indol-1-ylethan-1-one

CAS no.: 919063-53-9
H-His(Trt)-OMe.HCl

CAS no.: 62715-28-0
4-(4-bromophenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

CAS no.: 1206993-53-4
tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate

CAS no.: 1946813-59-7